Cas no 2416230-71-0 (2-Amino-3-methyl-3-(morpholin-4-yl)butanoic acid)

• Product Name: 2-Amino-3-methyl-3-(morpholin-4-yl)butanoic acid
• CAS No: 2416230-71-0
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5853566
• PubChem ID: 146155824
• Update Time: 2025-05-20

2-Amino-3-methyl-3-(morpholin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(morpholin-4-yl)butanoic acid
• 2416230-71-0
• EN300-26621721
• 2-Amino-3-methyl-3-(morpholin-4-yl)butanoic acid

• Inchi： 1S/C9H18N2O3/c1-9(2,7(10)8(12)13)11-3-5-14-6-4-11/h7H,3-6,10H2,1-2H3,(H,12,13)
• InChI Key： YNBXETBNAYJZRE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 75.8Ų

Additional information on 2-Amino-3-methyl-3-(morpholin-4-yl)butanoic acid

Introduction to 2-Amino-3-methyl-3-(morpholin-4-yl)butanoic acid (CAS No. 2416230-71-0)

2-Amino-3-methyl-3-(morpholin-4-yl)butanoic acid, identified by the CAS number 2416230-71-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group, a methyl-substituted beta-branched chain, and a morpholine moiety, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of the morpholine ring not only enhances the solubility and bioavailability of potential drug candidates but also introduces a scaffold that can interact favorably with biological targets.

The morpholin-4-yl substituent in 2-amino-3-methyl-3-(morpholin-4-yl)butanoic acid is particularly noteworthy, as morpholine derivatives are widely recognized for their pharmacological versatility. These derivatives have been incorporated into a diverse range of drugs, including antifungals, antivirals, and cardiovascular agents, due to their ability to modulate enzyme activity and receptor binding. The specific configuration of this compound suggests potential applications in targeting metabolic pathways and enzyme inhibition, which are critical areas of research in modern medicine.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 2-amino-3-methyl-3-(morpholin-4-yl)butanoic acid with high precision. Studies indicate that the morpholine ring can form stable hydrogen bonds with polar residues in protein targets, making it an effective moiety for designing selective inhibitors. For instance, computational studies have highlighted its potential as a scaffold for inhibiting enzymes involved in inflammation and oxidative stress, which are key mechanisms in chronic diseases such as arthritis and neurodegenerative disorders.

In the realm of drug discovery, the synthesis of 2-amino-3-methyl-3-(morpholin-4-yl)butanoic acid has been optimized through multi-step organic reactions that emphasize regioselectivity and yield efficiency. The incorporation of the amino group at the alpha position allows for further derivatization via amide bond formation, enabling the creation of peptidomimetics and protease inhibitors. The methyl group at the beta position contributes to steric hindrance, which can be exploited to fine-tune binding interactions with biological targets.

The morpholin-4-yl substituent also plays a crucial role in modulating pharmacokinetic profiles. Morpholine derivatives are known to exhibit good oral bioavailability and metabolic stability, making them attractive for pharmaceutical applications. Preclinical studies have demonstrated that compounds containing this moiety often exhibit reduced toxicity while maintaining potent biological activity. This has spurred interest in exploring 2-amino-3-methyl-3-(morpholin-4-yl)butanoic acid as a precursor for next-generation therapeutics.

One particularly exciting area of research involves the use of 2-amino-3-methyl-3-(morpholin-4-yl)butanoic acid in the development of enzyme-targeted prodrugs. By leveraging its structural features, researchers aim to design prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach not only enhances drug delivery efficiency but also reduces systemic side effects. The morpholine ring's stability under normal conditions but susceptibility to enzymatic hydrolysis makes it an ideal candidate for such prodrug strategies.

The synthesis of 2-amino-3-methyl-3-(morpholin-4-yl)butanoic acid also benefits from advances in green chemistry principles. Modern synthetic methodologies emphasize sustainability by minimizing waste generation and employing catalytic processes that reduce energy consumption. For example, asymmetric hydrogenation techniques have been employed to introduce chirality into the molecule with high enantioselectivity, ensuring that only the desired stereoisomer is produced. Such environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

Another emerging application of 2-amino-3-methyl-3-(morpholin-4-yll)butanoic acid lies in its role as a chiral building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The morpholine-substituted backbone provides a rigid yet flexible scaffold that can be modified to target specific biological pathways. Recent studies have shown promising results in using this compound to develop inhibitors of bacterial proteases, which are essential for antibiotic resistance mechanisms.

The compound's potential extends beyond traditional drug development into agrochemicals and specialty chemicals. The unique structural features of 2-amino--methyl--m--(morpholin--4--ytl)--butanoic acid make it a versatile intermediate for synthesizing novel agrochemicals that target plant pathogens without harming beneficial organisms. Such applications are critical in addressing food security challenges while promoting sustainable agriculture practices.

In conclusion,2-amino--methyl--m--(morpholin--4--ytl)--butanoic acid (CAS No.--2416230--71--0) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals,bioconjugation,and agrochemicals.Scientific breakthroughs continue to uncover new applications for this versatile compound,demonstrating its importance as both an academic research tool and a practical industrial intermediate.